Cas no 115087-91-7 (2-Pyrazinecarboxamide,3-amino-N-(aminoiminomethyl)-5-(1-azacyclotridecyl)-6-chloro-)

• Product Name: 2-Pyrazinecarboxamide,3-amino-N-(aminoiminomethyl)-5-(1-azacyclotridecyl)-6-chloro-
• CAS No: 115087-91-7
• MF: C₁₈H₃₀ClN₇O
• MW: 395.93010187149
• CID: 212696
• PubChem ID: 146521
• Update Time: 2025-04-19

2-Pyrazinecarboxamide,3-amino-N-(aminoiminomethyl)-5-(1-azacyclotridecyl)-6-chloro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxamide,3-amino-N-(aminoiminomethyl)-5-(1-azacyclotridecyl)-6-chloro-
• 3-amino-5-(1-azacyclotridec-1-yl)-6-chloro-N-(diaminomethylidene)pyraz ine-2-carboxamide
• 3-amino-5-(azacyclotridec-1-yl)-6-chloro-N-(diaminomethylidene)pyrazine-2-carboxamide
• 3-amino-5-(azacyclotridecan-1-yl)-6-chloro-N-(diaminomethylidene)pyrazine-2-carboxamide
• 3-Amino-N-aminoiminomethyl-5-azacyclotridec-1-yl-6-chloropyrazinecarboxamide
• 115087-91-7
• DTXSID60150954

• Inchi： 1S/C18H30ClN7O/c19-14-16(24-15(20)13(23-14)17(27)25-18(21)22)26-11-9-7-5-3-1-2-4-6-8-10-12-26/h1-12H2,(H2,20,24)(H4,21,22,25,27)
• InChI Key： HDKCYEOARZXCLR-UHFFFAOYSA-N
• SMILES： ClC1C(=NC(=C(C(/N=C(\N)/N)=O)N=1)N)N1CCCCCCCCCCCC1

Computed Properties

• Exact Mass: 395.2204
• Monoisotopic Mass: 395.220036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137
• XLogP3: 4.6

Experimental Properties

• Density: 1.37
• Boiling Point: 669.5°Cat760mmHg
• Flash Point: 358.7°C
• Refractive Index: 1.65
• PSA: 136.51